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Bis[4-(2-phenyl-2-

propyl)phenyl]amine

Cat. No.: B154613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of materials and protocols for the thermal

protection of wires and cables. The information is intended to guide researchers and

professionals in selecting and evaluating insulation materials for applications where high

temperatures and fire resistance are critical.

High-Temperature Wire and Cable Insulation
Materials
A variety of materials are employed for wire and cable insulation to provide thermal protection.

The selection of a specific material depends on the maximum operating temperature,

environmental conditions, and required fire resistance. Common materials include polymers,

fiberglass, mica, and advanced materials like aerogels. Additionally, intumescent coatings can

be applied to enhance the fire resistance of existing cables.

Common Insulation Materials
Several polymers and inorganic materials are widely used for their thermal stability and

electrical insulation properties.

Polyvinyl Chloride (PVC): A cost-effective and durable material with good fire and chemical

resistance. It is suitable for a wide range of temperatures, typically from -55°C to 105°C.[1]
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Silicone: Known for its high flexibility and excellent flame retardancy, silicone can withstand

continuous operating temperatures up to 180°C and short-term exposure to 250°C.[1][2]

Fiberglass: Used for extremely high-temperature applications, fiberglass insulation can

operate at temperatures up to 482°C and is resistant to chemicals and water.[1]

Mica: An excellent high-temperature insulator, mica, often in the form of mica glass (MG)

tape, can protect cables at temperatures up to 450°C.[2] It possesses high dielectric strength

and is non-combustible.[3]

Fluoropolymers (e.g., PFA, PTFE): These materials offer high-temperature resistance and

excellent chemical inertness. Polytetrafluoroethylene (PTFE) can withstand temperatures up

to 260°C.[4]

Advanced Insulation and Fire Protection Materials
For more demanding applications, advanced materials and coatings are utilized to provide

superior thermal protection and fire resistance.

Aerogels: These are synthetic porous ultralight materials with extremely low thermal

conductivity.[5] Polyimide aerogel insulation for electrical wiring can be significantly lighter

than conventional polymer insulation.[6] Aerogels function as excellent thermal insulators by

minimizing conduction and convection.[5]

Intumescent Coatings: These coatings swell when exposed to heat, forming a protective char

layer that insulates the underlying cable from fire.[7][8] This char layer can expand to many

times the original thickness of the coating, significantly reducing heat transfer.[9][10][11]

Some intumescent coatings can increase the fire resistance of cables for up to 90 minutes

under IEC 60331 conditions.[12][13]

Data Presentation: Thermal and Fire-Resistant
Properties of Insulation Materials
The following tables summarize the key quantitative data for various wire and cable insulation

materials, facilitating easy comparison for material selection.

Table 1: Thermal Properties of Common Insulation Materials
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Material
Maximum Continuous
Operating Temperature
(°C)

Thermal Conductivity
(W/m·K)

Polyvinyl Chloride (PVC) 105[1] ~0.17

Silicone 180[1][2] ~0.2

Fiberglass 482[1] ~0.04

Mica (Phlogopite) >500[4] 0.3 - 0.5[14]

Polytetrafluoroethylene (PTFE) 260[4] ~0.25

Table 2: Fire Resistance Properties of Insulation Materials and Coatings

Material/Coating Test Standard Performance Metric Result

Fire-Resistant Cable

(Mica/XLPE)
IEC 60331 Circuit Integrity

Can maintain circuit

integrity for a specified

period under fire

conditions.[15]

Intumescent Coating IEC 60331-11/21 Fire Resistance

Can protect cables for

90 minutes at 750°C.

[12][13]

Intumescent Coating - Expansion Ratio
Up to 700-800%.[10]

[13][16]

Various Polymers ASTM D2863
Limiting Oxygen Index

(LOI)

Varies by polymer;

higher values indicate

better flame

retardancy.[17][18]

Experimental Protocols
Detailed methodologies for key experiments are provided below to guide researchers in

evaluating the thermal and fire-resistant properties of wire and cable insulation.
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Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperature of insulation

materials.

Protocol:

A small, representative sample of the insulation material (5-10 mg) is placed in a TGA

crucible.

The crucible is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air).

The weight loss of the sample is continuously monitored as a function of temperature.

The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset of

decomposition and the temperature at which significant weight loss occurs.

Differential Scanning Calorimetry (DSC)
Objective: To measure heat flow associated with thermal transitions in the insulation material,

such as melting point and glass transition temperature.[8]

Protocol:

A small sample (5-10 mg) of the insulation material is hermetically sealed in a DSC pan.

An empty sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled rate (e.g., 10°C/min) under a controlled atmosphere.

The differential heat flow between the sample and the reference is measured as a function of

temperature.
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The resulting DSC curve is analyzed to identify endothermic and exothermic peaks, which

correspond to thermal transitions.[8]

IEC 60331: Fire Resistance Test
Objective: To assess the ability of a cable to maintain circuit integrity during a fire.[19]

Protocol:

A sample of the cable, approximately 1200 mm in length, is mounted horizontally on a test

ladder.

The cable is connected to a power source to supply its rated voltage, and a circuit is

established to monitor continuity (e.g., through lamps).

A ribbon-type gas burner is positioned to apply a flame at a temperature of at least 830°C to

a 600 mm section of the cable.[19]

For tests including mechanical shock, a hammer strikes the support ladder at specified

intervals (e.g., every 30 seconds).[19]

The test is conducted for a specified duration (e.g., 90 or 120 minutes).

The cable passes the test if no conductor ruptures and the lamps remain lit, indicating that

circuit integrity has been maintained throughout the test.

ASTM E84: Surface Burning Characteristics
Objective: To determine the flame spread and smoke developed indices of insulation materials.

[2][7]

Protocol:

A 24-foot long by 20-inch wide specimen of the insulation material is mounted on the ceiling

of a Steiner tunnel.[1][20]

The specimen is exposed to a controlled airflow and a flaming ignition source at one end of

the tunnel.[7][20]
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The progression of the flame front along the specimen is observed and recorded over a 10-

minute test period.[1][20]

The smoke produced by the burning material is measured using a photometer system.[20]

The Flame Spread Index (FSI) and Smoke Developed Index (SDI) are calculated by

comparing the results to those of red oak and fiber-cement board, which have FSI values of

100 and 0, respectively.[20]

Visualizations
The following diagrams illustrate key concepts and workflows related to the thermal protection

of wires and cables.
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Intumescent Coating Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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